Cas no 4402-83-9 (3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester)

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester structure

4402-83-9 structure

Product Name:3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester

CAS No:4402-83-9

MF:C₁₂H₉Cl₂NO₃

MW:286.110761404037

MDL:MFCD00115005

CID:333058

PubChem ID:619436

Update Time:2025-04-19

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- 4-Isoxazolecarboxylicacid, 3-(2,6-dichlorophenyl)-5-methyl-, methyl ester
- 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester
- methyl 3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
- Methyl 3-(2,6-dichlorophenyl)-5-Methyl-4-isoxazolecarboxylate
- Methyl 3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxylate
- 3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxylic acid,methyl ester
- 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxylic acid methyl ester
- 3-<2,6-Dichlor-phenyl>-5-methyl-isoxazol-4-carbonsaeure-methylester
- CS-0320036
- HMS566M12
- MFCD00115005
- 4402-83-9
- AKOS005084270
- DTXSID50347250
- SCHEMBL11894104
- Methyl 3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxylate #
- CHEMBL215713
- Maybridge1_008900
- FT-0628476
- SY229467
- 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic-13C4AcidMethylEster
- 2C-008
- DB-087143
- MDL： MFCD00115005
- Inchi： 1S/C12H9Cl2NO3/c1-6-9(12(16)17-2)11(15-18-6)10-7(13)4-3-5-8(10)14/h3-5H,1-2H3
- InChI Key： YPCASVCAZYPZOI-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1C(C(=O)OC)=C(C)ON=1)Cl

Computed Properties

Exact Mass: 284.99600
Monoisotopic Mass: 284.995949
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3
XLogP3: 3.5

Experimental Properties

Density: 1.37
Melting Point: 115 °C
Boiling Point: 382.4 °C at 760 mmHg
Flash Point: 185.1 °C
Refractive Index: 1.561
PSA: 52.33000
LogP: 3.74340

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester Security Information

Safety Instruction： S26
Hazardous Material Identification：
Safety Term：S26;S37/39
Risk Phrases：R36/37/38

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester Pricemore >>

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3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester Production Method

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:4402-83-9)3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester

Order Number:A1159896

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:57

Price ($):284.0

Email:sales@amadischem.com

Product Official Link

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